![molecular formula C13H16N2O2 B7475016 N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide](/img/structure/B7475016.png)
N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide, also known as ACV1, is a small molecule that has been developed as a potential therapeutic agent. It is a synthetic compound that has been designed to target specific biological pathways in order to treat various diseases.
Mechanism of Action
The mechanism of action of N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide is not fully understood, but it is believed to target specific biological pathways involved in disease progression. It has been shown to inhibit the activity of certain enzymes and signaling molecules that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis, as well as to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to protect neurons from damage in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide in lab experiments is that it is a small molecule that can be easily synthesized and purified. Additionally, it has been shown to have a number of potential therapeutic applications. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.
Future Directions
There are a number of future directions for research on N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties in animal models of disease. Another potential direction is to investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, research could be done to better understand the mechanism of action of this compound and to design experiments to test its efficacy in different disease models.
Synthesis Methods
N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One of the most common methods involves the use of a peptide coupling reagent, such as HATU or EDC, to couple the azetidine-1-carbonyl phenylalanine to the N-terminus of the acetamide. The resulting compound is then purified using chromatography techniques.
Scientific Research Applications
N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide has been studied extensively for its potential application in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to protect neurons from damage.
properties
IUPAC Name |
N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-10(16)14-9-11-3-5-12(6-4-11)13(17)15-7-2-8-15/h3-6H,2,7-9H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAAIAUWLBHXWQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=CC=C(C=C1)C(=O)N2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.